LACTATE LACTATE Lactate is a hydroxy monocarboxylic acid anion that is the conjugate base of lactic acid, arising from deprotonation of the carboxy group. It has a role as a human metabolite and an Escherichia coli metabolite. It derives from a propionate. It is a conjugate base of a rac-lactic acid and a 2-hydroxypropanoic acid.
A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed)
Brand Name: Vulcanchem
CAS No.: 113-21-3
VCID: VC0086563
InChI: InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)/p-1
SMILES: CC(C(=O)[O-])O
Molecular Formula: C3H5O3-
Molecular Weight: 89.07 g/mol

LACTATE

CAS No.: 113-21-3

Main Products

VCID: VC0086563

Molecular Formula: C3H5O3-

Molecular Weight: 89.07 g/mol

LACTATE - 113-21-3

CAS No. 113-21-3
Product Name LACTATE
Molecular Formula C3H5O3-
Molecular Weight 89.07 g/mol
IUPAC Name 2-hydroxypropanoate
Standard InChI InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)/p-1
Standard InChIKey JVTAAEKCZFNVCJ-UHFFFAOYSA-M
SMILES CC(C(=O)[O-])O
Canonical SMILES CC(C(=O)[O-])O
Description Lactate is a hydroxy monocarboxylic acid anion that is the conjugate base of lactic acid, arising from deprotonation of the carboxy group. It has a role as a human metabolite and an Escherichia coli metabolite. It derives from a propionate. It is a conjugate base of a rac-lactic acid and a 2-hydroxypropanoic acid.
A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed)
Synonyms 2 Hydroxypropanoic Acid
2 Hydroxypropionic Acid
2-Hydroxypropanoic Acid
2-Hydroxypropionic Acid
Ammonium Lactate
D Lactic Acid
D-Lactic Acid
L Lactic Acid
L-Lactic Acid
Lactate
Lactate, Ammonium
Lactic Acid
Propanoic Acid, 2-Hydroxy-, (2R)-
Propanoic Acid, 2-Hydroxy-, (2S)-
Sarcolactic Acid
PubChem Compound 91435
Last Modified Nov 11 2021
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